N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-3-methyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide

• IUPAC Name: N-[1-(4-fluorophenyl)sulfonyl-3,4-dihydro-2H-quinolin-7-yl]-2-methyl-2,3-dihydro-1,4-benzodioxine-3-carboxamide
• InChI: InChI=1S/C25H23FN2O5S/c1-16-24(33-23-7-3-2-6-22(23)32-16)25(29)27-19-11-8-17-5-4-14-28(21(17)15-19)34(30,31)20-12-9-18(26)10-13-20/h2-3,6-13,15-16,24H,4-5,14H2,1H3,(H,27,29)
• InChI Key: AAXULNRTQOAGFK-UHFFFAOYSA-N
• Canonical SMILES: CC1C(OC2=CC=CC=C2O1)C(=O)NC3=CC4=C(CCCN4S(=O)(=O)C5=CC=C(C=C5)F)C=C3
• Molecular Formula: C25H23FN2O5S
• Molecular Weight: 482.5 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each introducing a different part of the molecule. For example, the tetrahydroquinoline could be formed via a Povarov reaction or similar process. The fluorobenzenesulfonyl group could be introduced using a sulfonyl chloride in a substitution reaction.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The tetrahydroquinoline and benzodioxine rings would contribute to the rigidity of the molecule, while the fluorobenzenesulfonyl group would add polarity.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific conditions and reagents used. The fluorobenzenesulfonyl group is likely to be quite reactive, particularly towards nucleophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its structure. The presence of multiple rings would likely make it relatively rigid, and the fluorobenzenesulfonyl group would make it polar.

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended to be a drug, its mechanism would depend on the specific biological target it interacts with.

Safety and Hazards

As with any chemical, handling this compound would require appropriate safety precautions. Based on its structure, it could potentially be irritating or harmful if inhaled, ingested, or if it comes into contact with skin.

Future Directions

The potential applications of this compound would depend on its properties and reactivity. It could potentially be used in the development of new materials or pharmaceuticals, but further studies would be needed to explore these possibilities.